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Compound of Interest

Compound Name: (+)-alpha-Santalene

Cat. No.: B1253104

Get Quote

For researchers and scientists in drug development, the proper handling and disposal of

chemical reagents are paramount to ensuring a safe and compliant laboratory environment.

This document provides essential safety and logistical information for the disposal of (+)-alpha-
Santalene, a sesquiterpene found in sandalwood oil.

Key Physical and Chemical Properties
Understanding the properties of (+)-alpha-Santalene is the first step in safe handling and

disposal. The following table summarizes key quantitative data.
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Property Value

Molecular Formula C₁₅H₂₄

Molecular Weight 204.35 g/mol

Appearance Colorless to pale yellow clear liquid (est.)

Boiling Point 247.00 to 248.00 °C @ 760.00 mm Hg

Flash Point 164.00 °F (73.33 °C) [TCC]

Specific Gravity 0.89500 to 0.90100 @ 25.00 °C

Refractive Index 1.48000 to 1.48600 @ 20.00 °C

Water Solubility 0.03917 mg/L @ 25 °C (est.)

Solubility Soluble in alcohol, Insoluble in water

Disposal Workflow Diagram
The following diagram outlines the decision-making process and procedural flow for the proper

disposal of (+)-alpha-Santalene waste.
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Start: (+)-alpha-Santalene Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Assess Waste Type
(Unused product, contaminated material, empty container)

Spill or Leak?

Solid Waste Collection
(Contaminated items)

Solid

Spill Cleanup:
1. Absorb with inert material

2. Collect in a sealed container
3. Label as hazardous waste

Yes

Liquid Waste Collection

No

Pour into a labeled, sealed
waste container for

flammable organic liquids

Place in a labeled, sealed
waste container for

solid chemical waste

Store waste container in a
designated, well-ventilated

hazardous waste area

Arrange for pickup by a
certified hazardous waste

disposal service

End: Disposal Complete

Click to download full resolution via product page
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To cite this document: BenchChem. [Proper Disposal of (+)-alpha-Santalene: A Guide for
Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253104/docs#proper-disposal-of-alpha-santalene-a-
guide-for-laboratory-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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